Cas no 1116030-23-9 (methyl 4-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate)

• Product Name: methyl 4-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate
• CAS No: 1116030-23-9
• MF: C₂₀H₁₅FN₄O₃S
• MW: 410.421506166458
• CID: 5388423
• Update Time: 2025-10-28

methyl 4-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[[2-[(8-fluoro-5H-pyrimido[5,4-b]indol-4-yl)sulfanyl]acetyl]amino]benzoate
• methyl 4-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate

• Inchi： 1S/C20H15FN4O3S/c1-28-20(27)11-2-5-13(6-3-11)24-16(26)9-29-19-18-17(22-10-23-19)14-8-12(21)4-7-15(14)25-18/h2-8,10,25H,9H2,1H3,(H,24,26)
• InChI Key： JEISYWVHADLVFF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CSC2=C3C(=NC=N2)C2=C(N3)C=CC(F)=C2)=O)C=C1

Additional information on methyl 4-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate

Comprehensive Overview of Methyl 4-[2-({8-Fluoro-5H-Pyrimido[5,4-b]Indol-4-yl}Sulfanyl)Acetamido]Benzoate (CAS 1116030-23-9)

Methyl 4-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate (CAS 1116030-23-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of heterocyclic compounds, specifically incorporating a pyrimidoindole core, which is known for its relevance in drug discovery and development. The presence of a fluoro substituent and a sulfanylacetamido linkage further enhances its biochemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for fluorinated heterocycles has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. The 8-fluoro-5H-pyrimido[5,4-b]indol-4-yl moiety in this compound is particularly noteworthy, as it aligns with the growing trend of incorporating fluorine atoms into drug candidates to improve their pharmacokinetic profiles. Researchers are increasingly focusing on such fluorinated scaffolds to address challenges in targeted drug delivery and enzyme inhibition, which are hot topics in modern medicinal chemistry.

The methyl benzoate ester group in this compound also plays a critical role in its chemical behavior. Esters are widely used in prodrug design due to their ability to enhance solubility and facilitate controlled release of active metabolites. This feature makes methyl 4-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate a promising candidate for further investigation in prodrug development and bioconjugation strategies. Additionally, the sulfanylacetamido linker provides a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

From a synthetic perspective, the preparation of this compound involves multi-step organic transformations, including amide coupling, sulfanylation, and esterification reactions. These methods are well-documented in the literature, but optimizing the yield and purity of CAS 1116030-23-9 remains a focus for chemists. Recent advancements in green chemistry and catalytic processes have provided new avenues for improving the synthesis of such complex molecules, reducing waste, and enhancing efficiency.

The potential applications of methyl 4-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate extend beyond pharmaceuticals. Its unique structure makes it a valuable intermediate in the development of fluorescent probes and molecular sensors, which are essential tools in bioimaging and diagnostics. The pyrimidoindole core, in particular, is known for its photophysical properties, which can be exploited in designing materials for optoelectronic devices.

In conclusion, methyl 4-[2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)acetamido]benzoate (CAS 1116030-23-9) represents a fascinating example of how heterocyclic chemistry continues to drive innovation in multiple scientific disciplines. Its combination of fluorine substitution, ester functionality, and sulfanyl linkage offers a rich platform for further exploration, whether in drug discovery, materials science, or chemical biology. As research progresses, this compound is likely to remain a focal point for scientists seeking to unlock its full potential.